Cas no 1806914-67-9 (6-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-methanol)

• Product Name: 6-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-methanol
• CAS No: 1806914-67-9
• MF: C₈H₅BrF₂N₂O
• MW: 263.038907766342
• CID: 4859248
• Update Time: 2025-06-20

6-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H5BrF2N2O/c9-6-1-4(3-14)5(2-12)7(13-6)8(10)11/h1,8,14H,3H2
• InChI Key： SWKRDTPNIBNRBJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(CO)=C(C#N)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.4
• Topological Polar Surface Area: 56.9

Additional information on 6-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-methanol

Introduction to 6-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-methanol (CAS No. 1806914-67-9)

6-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-methanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. With the CAS number 1806914-67-9, this molecule represents a fascinating blend of structural complexity and functional diversity, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple substituents, including a bromine atom, a cyano group, and a difluoromethyl moiety, alongside a hydroxymethyl group at the 4-position of the pyridine ring, endows this compound with unique reactivity and potential applications.

The pyridine core is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically active agents. Pyridine derivatives exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of electron-withdrawing groups such as the cyano group and the difluoromethyl group enhances the electrophilicity of the ring, facilitating further functionalization. This makes 6-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-methanol an ideal candidate for constructing more complex molecular architectures.

The bromine atom at the 3-position serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl or heteroaryl systems. These types of structures are frequently found in drug candidates due to their enhanced binding affinity and metabolic stability. Additionally, the cyano group can undergo reduction to an amine or further functionalization via nucleophilic addition reactions, expanding its synthetic utility.

In recent years, there has been growing interest in difluoromethyl containing compounds due to their ability to improve pharmacokinetic properties such as lipophilicity and metabolic stability. The difluoromethyl group is known to enhance binding interactions with biological targets and can also influence drug distribution and excretion profiles. This feature has led to its incorporation into numerous drug candidates in clinical development.

The hydroxymethyl group at the 4-position provides an opportunity for further derivatization, allowing for the introduction of various functional groups through etherification, esterification, or oxidation reactions. This flexibility makes 6-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-methanol a versatile building block for designing novel molecules with tailored biological activities.

Recent studies have highlighted the importance of pyridine derivatives in addressing emerging therapeutic challenges. For instance, researchers have explored the use of 6-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-methanol as a precursor in the development of inhibitors targeting protein-protein interactions relevant to cancer and inflammation. The structural features of this compound allow for precise tuning of binding properties, enabling the design of high-affinity ligands.

In another notable application, this compound has been utilized in the synthesis of novel agrochemicals aimed at combating resistant pests. The combination of electron-withdrawing groups and bioisosteric substitutions enhances the activity and selectivity of these compounds against target organisms while minimizing environmental impact.

The synthetic pathways involving 6-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-methanol often involve multi-step sequences that showcase modern synthetic methodologies. Transition-metal catalysis plays a crucial role in facilitating key transformations, such as cross-coupling reactions that construct complex aromatic systems. Additionally, palladium-catalyzed hydrogenation and copper-mediated coupling reactions have been employed to achieve regioselective modifications.

The compound’s reactivity also makes it suitable for exploring novel synthetic strategies that leverage photoredox catalysis or organocatalysis. These advanced techniques enable access to otherwise challenging transformations, broadening the scope of possible derivatives and applications.

From a computational chemistry perspective, virtual screening approaches have been employed to identify potential bioactivities of derivatives derived from 6-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-methanol. Molecular docking studies have revealed promising interactions with enzymes and receptors implicated in neurological disorders, infectious diseases, and metabolic conditions.

The development of robust analytical methods is essential for characterizing 6-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-methanol and its derivatives. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed for purity assessment and structural confirmation.

In conclusion,6-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-methanol (CAS No. 1806914-67-9) represents a structurally intriguing compound with significant potential in pharmaceutical and agrochemical research. Its unique combination of functional groups provides ample opportunities for further exploration through innovative synthetic methodologies and applications across multiple therapeutic areas.